2(5H)-Furanone, 5-hydroxy-5-(1-methylethenyl)-

• IUPAC Name: 5-hydroxy-5-prop-1-en-2-ylfuran-2-one
• InChI: InChI=1S/C7H8O3/c1-5(2)7(9)4-3-6(8)10-7/h3-4,9H,1H2,2H3
• InChI Key: LAINVTIQNBIOEN-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1(C=CC(=O)O1)O
• Molecular Formula: C7H8O3
• DSSTOX Substance ID: DTXSID90938444
• Molecular Weight: 140.14 g/mol
• CAS No.: 17397-87-4

Description

Furanones are a class of organic compounds that consist of a furan ring to which a ketone functional group is attached. They are important in the field of organic chemistry for their diverse reactivity. Furanones are found in various natural products and are also of interest in the field of synthetic chemistry.

Synthesis Analysis

The synthesis of furanones can be achieved through several methods, including the Feist-Benary synthesis and the Hantzsch synthesis. These methods involve the formation of the furan ring and the introduction of the ketone functional group.

Molecular Structure Analysis

The molecular structure of a furanone consists of a five-membered furan ring with a ketone functional group. The exact structure would depend on the location and nature of the substituents.

Chemical Reactions Analysis

Furanones can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic addition, and ring-opening reactions. The reactivity of a specific furanone would depend on the nature of its substituents.

Physical and Chemical Properties Analysis

The physical and chemical properties of a furanone would depend on its specific structure. In general, furanones are polar due to the presence of the ketone functional group, and they may exhibit aromaticity due to the furan ring.

Mechanism of Action

The mechanism of action of a furanone would depend on its specific structure and the biological context in which it is acting. Some furanones have been found to have antimicrobial or anticancer activity, but the mechanisms are not fully understood.

Safety and Hazards

The safety and hazards associated with a furanone would depend on its specific structure. Some furanones are naturally occurring and are safe for consumption, while others may be synthetic and could potentially be hazardous.

Future Directions

The study of furanones is an active area of research in organic chemistry. Future directions could include the development of new synthetic methods, the discovery of new natural products containing furanones, and the exploration of their biological activity.